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Compound Name: Bms 182874 hydrochloride

Cat. No.: B606217
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Introduction

BMS-182874 hydrochloride is a potent and selective, nonpeptide antagonist of the endothelin-A
(ETA) receptor.[1][2] Endothelin-1 (ET-1), a powerful vasoconstrictor and mitogen, plays a
significant role in the pathophysiology of various cardiovascular diseases.[3][4] By selectively
blocking the ETA receptor, BMS-182874 hydrochloride inhibits the downstream signaling
pathways responsible for vasoconstriction and smooth muscle cell proliferation, making it a
valuable tool for investigating the role of ET-1 in cardiovascular pathologies and for evaluating
the therapeutic potential of ETA receptor antagonism.[2][4][5] These application notes provide
an overview of BMS-182874 hydrochloride's mechanism of action and its application in relevant
cardiovascular disease models, along with detailed experimental protocols.

Mechanism of Action

BMS-182874 is a competitive antagonist of the ETA receptor, demonstrating high affinity for this
receptor subtype while exhibiting weak inhibition of the ETB receptor.[1][2] In vitro studies have
shown that BMS-182874 competitively inhibits the binding of [125I]ET-1 to ETA receptors in rat
vascular smooth muscle cells and in CHO cells expressing the human ETA receptor.[1][2]
Functionally, it has been demonstrated to inhibit ET-1-stimulated inositol phosphate
accumulation and calcium mobilization, key second messenger systems involved in
vasoconstriction and cellular proliferation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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